Cas no 2172228-85-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172228-85-0
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6077514
• PubChem ID: 165803455
• Update Time: 2025-05-21

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid
• 2172228-85-0
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-hydroxy-3-methylbutanoic acid
• EN300-1493790

• Inchi： 1S/C25H28N2O7/c1-24(32,12-21(28)29)14-26-22(30)25(10-11-33-15-25)27-23(31)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20,32H,10-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QPKIHFOMJNMDGD-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C)(CC(=O)O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 134Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid: A Comprehensive Overview

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172228850) is a highly specialized molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a methylbutanoic acid moiety. The integration of these functional groups makes it a versatile building block for various chemical and biological applications.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in modulating the reactivity and selectivity of the molecule during synthetic processes. Researchers have demonstrated that the presence of the Fmoc group enhances the molecule's ability to participate in specific biochemical reactions, making it an attractive candidate for drug design.

The hydroxyl group in this compound adds another layer of functionality, enabling it to participate in hydrogen bonding and other non-covalent interactions. This property is particularly valuable in drug discovery, where molecules with multiple interaction sites are often sought after for their ability to bind to target proteins with high affinity. Recent advancements in computational chemistry have allowed scientists to predict the binding affinities of such molecules with unprecedented accuracy, further underscoring the potential of this compound in therapeutic applications.

The methylbutanoic acid moiety contributes to the molecule's solubility and stability. This functional group is commonly found in natural products and has been shown to enhance the bioavailability of drugs. Recent research has focused on optimizing the synthesis of similar compounds by modifying the methylbutanoic acid portion to improve their pharmacokinetic profiles. For instance, studies have shown that substituting the methyl group with other alkyl groups can significantly alter the compound's absorption and distribution properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and oxidations. The use of protecting groups, such as Fmoc, is essential during these steps to ensure selective reactivity and prevent unwanted side reactions. Researchers have developed novel strategies to streamline this synthesis process, including the use of microwave-assisted reactions and continuous flow chemistry. These advancements have not only improved yields but also reduced reaction times, making large-scale production more feasible.

One of the most promising applications of this compound lies in its potential as a precursor for peptide-based drugs. The integration of the Fmoc group allows for precise control over peptide assembly, enabling researchers to synthesize complex sequences with high fidelity. Recent breakthroughs in peptide therapeutics have demonstrated that such molecules can target specific disease pathways with remarkable precision. For example, peptides derived from this compound have shown potential in inhibiting enzymes involved in cancer progression.

Moreover, this compound has garnered attention in the field of biotechnology due to its ability to serve as a scaffold for protein engineering. By incorporating this molecule into protein structures, scientists can investigate its effects on protein stability, folding, and function. Preliminary studies suggest that this approach could lead to novel enzymes with enhanced catalytic activity or improved thermostability.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172228850) represents a versatile platform for advancing chemical synthesis and biological research. Its unique combination of functional groups positions it as a valuable tool in drug discovery, peptide engineering, and materials science. As research continues to uncover new applications for this compound, its role in shaping future innovations is likely to grow significantly.